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Compound of Interest

Compound Name: Benzoylecgonine-d8

Cat. No.: B1383829 Get Quote

For researchers, scientists, and drug development professionals engaged in forensic analysis,

clinical toxicology, and urine drug testing, the selection of a high-quality certified reference

material (CRM) is paramount for ensuring the accuracy and reliability of analytical results. This

technical guide provides an in-depth overview of commercially available Benzoylecgonine-d8
CRMs, which serve as essential internal standards for the quantitative analysis of

benzoylecgonine, the primary metabolite of cocaine, by mass spectrometry-based methods.

Overview of Commercial Suppliers
Several reputable suppliers offer Benzoylecgonine-d8 as a CRM, adhering to stringent quality

control standards such as ISO 17034 and ISO/IEC 17025. These standards ensure the

material's certified concentration, stability, and traceability. The primary suppliers identified are

Cerilliant (a brand of MilliporeSigma), Lipomed (a subsidiary of LGC Standards), and Cayman

Chemical. These CRMs are typically supplied as solutions in methanol or acetonitrile, or as a

powder.

Data Presentation: Comparison of
Benzoylecgonine-d8 CRMs
The following table summarizes the quantitative data for Benzoylecgonine-d8 CRMs available

from leading commercial suppliers. Researchers should note that specific details such as

isotopic purity and certified concentration uncertainty are provided in the Certificate of Analysis

(CoA) that accompanies each product.
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Supplier
Product
Name

Catalog
Number

Concentrati
on

Solvent Format

Cerilliant
Benzoylecgo

nine-D8
B-013 100 µg/mL Methanol 1 mL Ampule

Benzoylecgo

nine-D8
B-014 1.0 mg/mL Methanol 1 mL Ampule

Lipomed
Benzoylecgo

nine-D8

COC-1800-

FB-0.1
0.1 mg/mL Methanol

Calibrated

Solution

Benzoylecgo

nine-D8

COC-1800-

FB-1.0
1.0 mg/mL Methanol

Calibrated

Solution

Benzoylecgo

nine-D8

COC-1800-

FB
- Powder

10 mg, 50

mg, 100 mg

LGC

Standards

Benzoylecgo

nine-D8

LGCAMP134

5.82-01
1.0 mg/mL Methanol

Single

Solution

Cayman

Chemical

Benzoylecgo

nine-d3

(CRM)*

20860 100 µg/mL Methanol Solution

*Note: Cayman Chemical prominently offers the d3 variant as a CRM. While d8 is also

available, the d3 CRM information is more readily accessible on their website. Researchers

should verify the availability of the d8 CRM directly.

Experimental Protocols: A Practical Application
Certified reference materials of Benzoylecgonine-d8 are primarily used as internal standards

in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry

(LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). The following is a detailed

methodology for the LC-MS/MS analysis of benzoylecgonine in urine, adapted from an Agilent

application note, which demonstrates the practical use of a deuterated internal standard.

Objective: To quantify the concentration of benzoylecgonine in urine samples using LC-MS/MS

with Benzoylecgonine-d8 as an internal standard.
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Materials:

Internal Standard (IS): Benzoylecgonine-d8 CRM solution.

Sample Pre-treatment: 2% Formic acid in water.

Solid Phase Extraction (SPE): Agilent Bond Elut Plexa PCX cartridges (30 mg, 3 mL).

SPE Conditioning: Methanol followed by deionized water.

SPE Wash: 0.1% Formic acid in water, followed by methanol.

SPE Elution: 5% Ammonium hydroxide in methanol.

LC Mobile Phase A: 0.1% Formic acid in water.

LC Mobile Phase B: 0.1% Formic acid in acetonitrile.

LC Column: Agilent Poroshell 120 EC-C18, 2.7 µm, 3.0 x 50 mm.

Methodology:

Sample Preparation:

Pipette 1 mL of urine into a glass tube.

Spike the sample with the Benzoylecgonine-d8 internal standard to a final concentration

of 200 ng/mL.

Add 1 mL of 2% formic acid and vortex.

Centrifuge if the sample is cloudy.

Solid Phase Extraction (SPE):

Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

Load the pre-treated sample onto the cartridge.
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Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

Dry the cartridge under vacuum for 5 minutes.

Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase composition.

LC-MS/MS Analysis:

LC System: Agilent 1260 Infinity LC.

MS System: Agilent 6460 Triple Quadrupole LC/MS.

Injection Volume: 5 µL.

LC Gradient: A suitable gradient is run to separate benzoylecgonine from other matrix

components. A typical gradient might start at 5% B, ramp to 95% B, hold, and then return

to initial conditions for equilibration.

MS/MS Detection: Monitor the specific precursor-to-product ion transitions for both

benzoylecgonine and Benzoylecgonine-d8 in Multiple Reaction Monitoring (MRM) mode.

Quantification:

Construct a calibration curve by analyzing a series of calibration standards with known

concentrations of benzoylecgonine and a constant concentration of the

Benzoylecgonine-d8 internal standard.

Calculate the ratio of the peak area of benzoylecgonine to the peak area of

Benzoylecgonine-d8 for each calibrator and sample.

Determine the concentration of benzoylecgonine in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Mandatory Visualization
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The selection of a suitable commercial supplier for Benzoylecgonine-d8 CRM involves a

logical workflow to ensure the chosen material meets the specific needs of the laboratory and

its analytical methods.
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To cite this document: BenchChem. [Commercial Suppliers of Benzoylecgonine-d8 Certified
Reference Material: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1383829#commercial-suppliers-of-benzoylecgonine-
d8-certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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